1-(3-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethoxy)benzoyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethoxy)benzoyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is a useful research compound. Its molecular formula is C26H26ClN5O3 and its molecular weight is 491.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of spiro compounds, such as spiro[piperidine-4,2'-quinazolin]-4'(3'H)-ones, involves cyclization reactions that create complex structures with potential for diverse chemical reactivities and biological activities. For example, the cyclization reaction of certain derivatives with halogens has been explored to yield spiro[4H-3,1-benzoxazine-4,4'-piperidine] derivatives, which can be further converted into spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one derivatives through various chemical treatments (Takai et al., 1988).
Biological Activities
These compounds have been synthesized and evaluated as ligands for the nociceptin receptor, with some showing partial agonistic activity and others proving to be pure antagonists. This indicates their potential utility in modulating receptor activities, which could be beneficial for developing treatments for conditions modulated by these receptors (Mustazza et al., 2006).
Antihypertensive Potential
Some derivatives have been studied for their antihypertensive activity, showing that specific substitutions can yield compounds with significant blood pressure-lowering effects in animal models. This suggests potential applications in developing new antihypertensive drugs (Clark et al., 1983).
Properties
IUPAC Name |
1'-[3-[2-(3-but-3-ynyldiazirin-3-yl)ethoxy]benzoyl]-6-chlorospiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26ClN5O3/c1-2-3-9-26(30-31-26)12-15-35-20-6-4-5-18(16-20)24(34)32-13-10-25(11-14-32)28-22-8-7-19(27)17-21(22)23(33)29-25/h1,4-8,16-17,28H,3,9-15H2,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVRGYHITWYKOAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC1(N=N1)CCOC2=CC=CC(=C2)C(=O)N3CCC4(CC3)NC5=C(C=C(C=C5)Cl)C(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.